Cas no 59404-67-0 (Octadecyl 2-aminoacetate)

• Product name: Octadecyl 2-aminoacetate
• CAS No: 59404-67-0
• MF: C₂₀H₄₁NO₂
• MW: 327.545046567917
• CID: 950099
• PubChem ID: 409950

Octadecyl 2-aminoacetate Chemical and Physical Properties

Names and Identifiers

• Octadecyl 2-aminoacetate
• AC1L8Y16
• AG-G-11709
• CTK1H2581
• glycine octadecyl ester hydrochloride
• stearyl glycine hydrochloride
• DTXSID00328413
• 59404-67-0
• SCHEMBL5153816

• Inchi： InChI=1S/C20H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-20(22)19-21/h2-19,21H2,1H3
• InChI Key： MKPPFDFPOPEGQC-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCOC(=O)CN

Computed Properties

• Exact Mass: 327.31393
• Monoisotopic Mass: 327.313729551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 19
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų
• XLogP3: 7.9

Experimental Properties

• PSA: 52.32
• LogP: 7.25210